Cas no 116967-16-9 (1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde)
116967-16-9 structure
Product Name:1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde
CAS No:116967-16-9
MF:C6H7NO2
MW:125.125281572342
CID:131441
PubChem ID:45092679
Update Time:2025-04-19
1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde
- 1H-Pyrrole-2-carboxaldehyde,1-(hydroxymethyl)-
- 1H-Pyrrole-2-carboxaldehyde,1-(hydroxymethyl)-(9CI)
- 1-(HYDROXYMETHYL)PYRROLE-2-CARBALDEHYDE
- 116967-16-9
- 1H-Pyrrole-2-carboxaldehyde, 1-(hydroxymethyl)-
-
- Inchi: 1S/C6H7NO2/c8-4-6-2-1-3-7(6)5-9/h1-4,9H,5H2
- InChI Key: XGZAKLAGPQJGRO-UHFFFAOYSA-N
- SMILES: OCN1C=CC=C1C=O
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 125.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 42.2A^2
Experimental Properties
- PSA: 42.23
1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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